Cas no 215252-42-9 (Benzenesulfinic acid,2-chloro-4-methyl-, sodium salt (1:1))

• Product Name: Benzenesulfinic acid,2-chloro-4-methyl-, sodium salt (1:1)
• CAS No: 215252-42-9
• MF: C₇H₆ClNaO₂S
• MW: 212.629110813141
• CID: 243077
• PubChem ID: 102600991
• Update Time: 2025-06-07

Benzenesulfinic acid,2-chloro-4-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid,2-chloro-4-methyl-, sodium salt (1:1)
• 2-Choro-4-methylbenzenesulfinic acid,sodium salt
• 2-CHLORO-4-TOLUENESULFINIC ACID SODIUM SALT
• Sodium2-chloro-4-methylbenzenesulfinate
• EN300-722591
• 215252-42-9
• sodium 2-chloro-4-methylbenzene-1-sulfinate

• Inchi： 1S/C7H7ClO2S.Na/c1-5-2-3-7(11(9)10)6(8)4-5;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： NERJCQZZATXERN-UHFFFAOYSA-M
• SMILES： ClC1C=C(C)C=CC=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.96700
• Monoisotopic Mass: 211.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• PSA: 59.34000
• LogP: 2.75210

Additional information on Benzenesulfinic acid,2-chloro-4-methyl-, sodium salt (1:1)

Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) (CAS No. 215252-42-9): An Overview

Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) (CAS No. 215252-42-9) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is a sodium salt of a substituted benzenesulfinic acid, characterized by its unique chemical structure and properties. The presence of a chloro and methyl substituent on the benzene ring, along with the sulfinic acid group, imparts specific reactivity and functionality that make it valuable in various chemical processes.

The chemical formula of Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) is C₈H₇ClNaO₃S. It is a white crystalline solid that is soluble in water and polar organic solvents. The compound's stability under various conditions and its ability to participate in a wide range of chemical reactions make it an important intermediate in synthetic chemistry.

In the context of organic synthesis, Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones, facilitating the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its use in the development of novel catalysts and ligands for asymmetric synthesis, which is crucial for producing enantiomerically pure compounds.

In the pharmaceutical industry, Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the preparation of anti-inflammatory agents and antiviral compounds. The compound's ability to undergo selective transformations makes it particularly useful in fine-tuning the pharmacological properties of drug candidates during preclinical development.

The material science applications of Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) are also noteworthy. Its unique electronic and physical properties have led to its use in the development of functional materials such as conductive polymers and electrochromic devices. These materials have potential applications in advanced technologies such as flexible electronics and smart windows.

The environmental impact and safety profile of Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) are important considerations for its industrial use. Recent research has focused on optimizing synthetic routes to minimize waste generation and improve process efficiency. Additionally, studies on the biodegradability and toxicity of this compound have provided valuable insights into its environmental fate and potential risks.

In conclusion, Benzenesulfinic acid, 2-chloro-4-methyl-, sodium salt (1:1) (CAS No. 215252-42-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an essential tool for researchers and industrial chemists alike. Ongoing research continues to uncover new uses and improve our understanding of this important compound.